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Compound of Interest

1-(4-Amino-3-
Compound Name:
methoxyphenyl)ethanone

cat. No.: B1285393

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a summary of the publicly available technical information for the
chemical compound 1-(4-Amino-3-methoxyphenyl)ethanone, CAS number 22106-40-7.
Despite a comprehensive search of scientific literature and patent databases, in-depth
technical data, including detailed experimental protocols, extensive quantitative data, and
established biological pathways, remains scarce. The available information suggests that this
compound is primarily utilized as a chemical intermediate in organic synthesis.

Chemical Properties and Identifiers

1-(4-Amino-3-methoxyphenyl)ethanone, also known as 4'-Amino-3'-methoxyacetophenone,
Is an aromatic ketone. Its fundamental properties are summarized below.

Property Value

CAS Number 22106-40-7

Molecular Formula CoH11NO:2

Synonyms 4'-Amino-3'-methoxyacetophenone

Synthesis and Applications
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Detailed, publicly accessible protocols for the synthesis of 1-(4-Amino-3-
methoxyphenyl)ethanone are not readily available in scientific literature. Chemical suppliers
list it as a commercially available reagent, indicating its role as a building block in more
complex chemical syntheses.

While specific applications are not extensively documented, compounds with the aminophenyl
ethanone scaffold are known intermediates in medicinal chemistry. For instance, various
substituted aminoacetophenones are precursors for the synthesis of quinazoline derivatives, a
class of compounds investigated for a wide range of biological activities, including anticancer
properties. However, no specific literature was identified that details the use of 1-(4-Amino-3-
methoxyphenyl)ethanone in the synthesis of quinazolines or other biologically active
molecules.

Biological Activity and Signaling Pathways

There is no publicly available data on the biological activity of 1-(4-Amino-3-
methoxyphenyl)ethanone. Consequently, no associated signaling pathways or mechanisms
of action have been described. In-depth studies on its pharmacological, toxicological, or
metabolic properties have not been found in the public domain.

Experimental Protocols

No detailed experimental protocols for biological assays or specific synthetic applications
involving 1-(4-Amino-3-methoxyphenyl)ethanone were found.

Logical Workflow: Potential as a Synthetic
Intermediate

Given its chemical structure, a logical application for this compound is as a starting material in
multi-step organic synthesis. The amino and ketone functional groups allow for a variety of
chemical transformations. A generalized workflow illustrating its potential use is depicted below.
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 To cite this document: BenchChem. [Technical Overview of 1-(4-Amino-3-
methoxyphenyl)ethanone (CAS 22106-40-7)]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1285393#1-4-amino-3-methoxyphenyl-ethanone-
cas-number-22106-40-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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